Cas no 2227671-91-0 (methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227671-91-0
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5891385
• PubChem ID: 165830490
• Update Time: 2025-07-20

methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1999727
• methyl 4-[(1R)-1-aminoethyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2227671-91-0

• Inchi： 1S/C8H13N3O2/c1-5(9)6-4-11(2)10-7(6)8(12)13-3/h4-5H,9H2,1-3H3/t5-/m1/s1
• InChI Key： KFODMKYDHKHXSD-RXMQYKEDSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)[C@@H](C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 4-(1R)-1-Aminoethyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS: 2227671-91-0)

Methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227671-91-0) is a chiral pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound features a stereocenter at the 1-position of the pyrazole ring, which is critical for its biological activity and interaction with target proteins. Recent studies have explored its synthesis, pharmacological properties, and applications in the development of novel therapeutics.

The synthesis of methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate has been optimized to achieve high enantiomeric purity, which is essential for its use in asymmetric synthesis and drug development. Researchers have employed catalytic asymmetric methods and chiral auxiliaries to ensure the stereochemical integrity of the product. The compound's structural features, including the ester and aminoethyl functional groups, make it a valuable intermediate for the preparation of more complex molecules with potential therapeutic applications.

Recent pharmacological studies have investigated the biological activity of methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate and its derivatives. Preliminary results suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and metabolic pathways. These findings have sparked interest in further exploring its potential as a lead compound for the development of anti-inflammatory and metabolic disorder treatments. Structure-activity relationship (SAR) studies are ongoing to optimize its potency and selectivity.

In addition to its pharmacological potential, methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate has been utilized in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its utility as a key intermediate in the construction of pyrazole-fused scaffolds, which are prevalent in many biologically active molecules. The compound's versatility and ease of functionalization make it a valuable tool for medicinal chemists seeking to explore new chemical space.

Despite the promising preliminary results, further research is needed to fully elucidate the therapeutic potential of methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate. Future studies should focus on in vivo efficacy, pharmacokinetics, and toxicology to assess its suitability as a drug candidate. Additionally, the development of scalable synthetic routes will be crucial for its broader application in drug discovery programs.

In conclusion, methyl 4-(1R)-1-aminoethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2227671-91-0) represents a promising chiral building block with potential applications in medicinal chemistry and drug development. Its unique structural features and biological activity warrant further investigation to unlock its full therapeutic potential. Continued research in this area may lead to the discovery of novel drugs for treating a range of diseases.